Cas no 1250605-38-9 (N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline)

• Product Name: N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline
• CAS No: 1250605-38-9
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 4564667
• Update Time: 2025-06-13

N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-((6-methylpyridazin-3-yl)oxy)aniline
• Methyl-[4-(6-methyl-pyridazin-3-yloxy)-phenyl]-amine
• Benzenamine, N-methyl-4-[(6-methyl-3-pyridazinyl)oxy]-
• N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline

• Inchi： 1S/C12H13N3O/c1-9-3-8-12(15-14-9)16-11-6-4-10(13-2)5-7-11/h3-8,13H,1-2H3
• InChI Key： WPLMPUYMFWRTDF-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(OC2=NN=C(C)C=C2)C=C1

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline

Comprehensive Overview of N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline (CAS No. 1250605-38-9)

N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline (CAS No. 1250605-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine and aniline moieties, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a methylpyridazine ring with a methoxyaniline group, offering versatile reactivity and binding properties.

In recent years, the demand for heterocyclic compounds like N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline has surged due to their role in developing small-molecule inhibitors and biologically active agents. The compound's CAS No. 1250605-38-9 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its potential applications include modulating enzyme activity or serving as a building block for more complex molecules. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and low toxicity.

The synthesis of N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline involves multi-step organic reactions, often starting from 6-methylpyridazin-3-ol and 4-fluoro-nitrobenzene derivatives. Optimizing its yield and purity is a key focus in process chemistry, as impurities can affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. These methods ensure compliance with Good Manufacturing Practices (GMP), a priority for industries supplying high-purity chemicals.

From an environmental perspective, the biodegradability and ecological impact of N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline are under scrutiny. Regulatory agencies emphasize green chemistry principles, prompting researchers to explore sustainable synthesis routes. This aligns with the broader shift toward eco-friendly pharmaceuticals and reduced carbon footprint in chemical production. Companies investing in green solvents and catalytic processes are likely to gain a competitive edge in this space.

The compound's structure-activity relationship (SAR) is another hot topic, particularly in computational chemistry and molecular docking studies. By simulating interactions with biological targets, scientists can predict its efficacy in drug design. This approach reduces reliance on in vivo testing, aligning with the 3Rs principle (Replacement, Reduction, Refinement) in animal research. Such advancements resonate with the growing demand for ethical research practices and AI-driven drug discovery.

In summary, N-methyl-4-[(6-methylpyridazin-3-yl)oxy]aniline (CAS No. 1250605-38-9) represents a promising candidate for multiple scientific disciplines. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable chemical framework. As research continues, this compound may unlock new opportunities in personalized medicine and sustainable chemistry, addressing some of the most pressing challenges in modern science.